Cas no 878733-82-5 (N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

N-(3-Methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based carboxamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a 1,2,3-triazole core substituted with a 3-methoxyphenyl carboxamide group and a 3-methylphenyl moiety, enhancing its binding affinity and selectivity in biological systems. The compound's stability and moderate lipophilicity make it suitable for further derivatization or as a scaffold in drug discovery. Its synthetic versatility allows for modifications to optimize pharmacokinetic properties. This compound may serve as an intermediate in developing enzyme inhibitors or receptor modulators, offering researchers a valuable tool for probing biological pathways.
N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide structure
878733-82-5 structure
Product Name:N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:878733-82-5
MF:C18H18N4O2
MW:322.361123561859
CID:5556280
PubChem ID:6484719
Update Time:2025-06-08

N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 878733-82-5
    • N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)triazole-4-carboxamide
    • N-(3-methoxyphenyl)-5-methyl-1-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide
    • VU0509758-1
    • N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
    • F3126-0107
    • AKOS000651106
    • STL022939
    • Inchi: 1S/C18H18N4O2/c1-12-6-4-8-15(10-12)22-13(2)17(20-21-22)18(23)19-14-7-5-9-16(11-14)24-3/h4-11H,1-3H3,(H,19,23)
    • InChI Key: XELMGLHYFHOFHI-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C)N(C2C=CC=C(C)C=2)N=N1)NC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 322.14297583g/mol
  • Monoisotopic Mass: 322.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 69Ų

N-(3-methoxyphenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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